1-(3-chloropropyl)-2-ethyl-1H-benzimidazole

• Molecular Formula: C12H15ClN2
• Molecular Weight: 222.71 g/mol
• IUPAC Name: 1-(3-chloropropyl)-2-ethylbenzimidazole
• InChI: InChI=1S/C12H15ClN2/c1-2-12-14-10-6-3-4-7-11(10)15(12)9-5-8-13/h3-4,6-7H,2,5,8-9H2,1H3
• InChI Key: GTPKXKCLQDXDLE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=CC=CC=C2N1CCCCl

Description

1-(3-chloropropyl)-2-ethyl-1H-benzimidazole is a useful research compound. Its molecular formula is C12H15ClN2 and its molecular weight is 222.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of 29.2 parts of 2-ethyl-1H-benzimidazole, 5 parts of N,N,N-triethylbenzenemethanaminium chloride and 300 parts of a sodium hydroxide solution 60% are added 60 parts of 1-bromo-3-chloropropane. The whole is heated to about 65° C. and stirring is continued for 30 minutes at this temperature. Methylbenzene is added and the whole is poured onto water. The organic phase is separated, dried, filtered and evaporated. The residue is purified twice by column-chromatography over silica gel using a mixture of trichloromethane and methanol (90:10) as eluent. The pure fractions are collected and the eluent is evaporated, yielding 1-(3-chloropropyl)-2-ethyl-1H-benzimidazole as a residue.